Cas no 1220029-13-9 (N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride)

• Product Name: N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride
• CAS No: 1220029-13-9
• MF: C₁₀H₁₉ClN₄
• MW: 230.737660646439
• CID: 4688039
• Update Time: 2025-06-28

N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride
• N2-(3-(Dimethylamino)propyl)pyridine-2,3-diamine hydrochloride
• 2-N-[3-(dimethylamino)propyl]pyridine-2,3-diamine hydrochloride

• Inchi： 1S/C10H18N4.ClH/c1-14(2)8-4-7-13-10-9(11)5-3-6-12-10;/h3,5-6H,4,7-8,11H2,1-2H3,(H,12,13);1H
• InChI Key： MCKAIQOXYLEZGR-UHFFFAOYSA-N
• SMILES： Cl.N(C)(C)CCCNC1C(=CC=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 149
• Topological Polar Surface Area: 54.2

Additional information on N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride

Professional Introduction to N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride (CAS No. 1220029-13-9)

N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride, with the CAS number 1220029-13-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to as N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride, has garnered attention due to its versatile applications in drug development and molecular research. Its unique structural properties make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The< strong>pyridine core of this compound plays a crucial role in its chemical behavior and reactivity. Pyridine derivatives are widely recognized for their ability to interact with biological targets, making them indispensable in medicinal chemistry. The presence of two amine groups at the 2 and 3 positions of the pyridine ring enhances its potential as a building block for more complex molecules. Additionally, the< strong>dimethylamino side chain contributes to the compound's basicity and solubility characteristics, which are essential for pharmaceutical applications.

In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological disorders. The< strong>N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride compound has shown promise in this area due to its ability to modulate neurotransmitter activity. Research indicates that this compound can interact with specific receptors and enzymes involved in neural signaling pathways, potentially leading to the development of new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most exciting aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often implicated in various diseases, including cancer. The< strong>pyridine moiety in N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride can be strategically modified to create molecules that selectively inhibit specific kinases. This has led to several preclinical studies exploring its potential as an anti-cancer agent. The< strong>dimethylamino group also enhances the binding affinity of the compound to its target proteins, making it an attractive candidate for further development.

The synthesis of N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>dimethylamino group at the 3-position of the pyridine ring is particularly challenging due to its sensitivity to over-alkylation. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications.

In addition to its therapeutic potential, N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride has found applications in biochemical research. Its ability to act as a ligand for metal ions has made it useful in studying metalloprotein interactions and enzyme mechanisms. This compound has been employed in crystallographic studies to determine the structure of various metalloenzymes, providing valuable insights into their function and regulation.

The< strong>CAS number 1220029-13-9 is a unique identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized nomenclature system is essential for maintaining consistency in research papers, patents, and regulatory filings. The CAS number also facilitates database searches and literature reviews, enabling researchers to quickly access relevant information about this compound.

Ongoing research continues to uncover new applications for N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride. Its structural flexibility allows for modifications that can tailor its properties for specific applications. For instance, incorporating fluorinated groups into the< strong>pyridine ring can enhance its metabolic stability and bioavailability. Similarly, introducing additional functional groups can expand its range of biological activities.

The pharmaceutical industry is particularly interested in developing small molecule drugs that can modulate protein-protein interactions (PPIs). N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride has been investigated as a potential PPI modulator due to its ability to disrupt or stabilize protein complexes involved in disease pathways. This approach has opened up new avenues for drug discovery and development.

In conclusion, N2-[3-(Dimethylamino)propyl]-2,3-pyridinediamine hydrochloride (CAS No. 1220029-13-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features make it a valuable tool for drug development and molecular research. As research continues to advance our understanding of its properties and applications, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.